(9-Bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid

• IUPAC Name: 2-(9-bromo-5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)acetic acid
• InChI: InChI=1S/C14H10BrNO4S/c15-9-5-6-12-11(7-9)10-3-1-2-4-13(10)21(19,20)16(12)8-14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key: FUYUZJNCIHVLAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=CC(=C3)Br)N(S2(=O)=O)CC(=O)O
• Molecular Formula: C14H10BrNO4S
• Molecular Weight: 368.20 g/mol
• CAS No.: 1858249-93-0

Description

“(9-Bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid” is a chemical compound with the formula C14H10BrNO4S. It contains a total of 33 bonds, including 23 non-H bonds, 15 multiple bonds, 2 rotatable bonds, 3 double bonds, 12 aromatic bonds, 3 six-membered rings, 2 ten-membered rings, 1 aliphatic carboxylic acid, 1 hydroxyl group, and 1 sulfonamide (thio-/dithio-).

Molecular Structure Analysis

The molecular structure of this compound includes a variety of bond types and functional groups. It has 15 multiple bonds, 3 double bonds, and 12 aromatic bonds, contributing to its complex structure. It also contains 3 six-membered rings and 2 ten-membered rings. The presence of 1 aliphatic carboxylic acid, 1 hydroxyl group, and 1 sulfonamide (thio-/dithio-) further adds to its complexity.

Scientific Research Applications

Synthesis and Anti-HIV-1 Activity

The compound (9-Bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid has been utilized in the synthesis of novel anti-HIV-1 agents. For instance, a series of N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides was synthesized, demonstrating significant anti-HIV-1 activity with median effective concentration (EC50) values less than 20 μM. Compound 5i, in particular, exhibited potent anti-HIV-1 activity (EC50 = 3.2 μM), showing no toxicity in primary human lymphocytes, CEM, and VERO cells (Aslam et al., 2014).

Antibacterial Applications

The compound has also been involved in the synthesis of antibacterial agents. A series of (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives with thiazolidine-2,4-dione, rhodanine, and 2-thiohydantoin moiety showed antibacterial activity generally against Gram-positive bacterial strains. The presence of electron-withdrawing substituents at the phenyl ring was found to be favorable for antibacterial activity (Trotsko et al., 2018).

Antiviral Screening and Molecular Docking

In another study, N′-Substitutedbenzylidene-2-(4-methyl-5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-1(4H)-yl)acetohydrazides were synthesized and screened for anti-HIV-1 and cytotoxic activities. Compounds 7l and 7m exhibited significant anti-HIV-1 activity, and molecular docking indicated that these compounds bound efficiently in the NTP-binding pocket of HIV-1 Reverse Transcriptase (Aslam et al., 2013).

Synthesis of Novel Derivatives

The compound has been used as a precursor for synthesizing various novel derivatives with potential applications. For example, new dibenzo-tetraaza and dibenzo-dioxadiaza[14]annulenes were synthesized using a bromo-substituted compound, and their spectral behavior was examined, confirming their molecular structure (Mehranpour et al., 2013).

Future Directions

The future directions for the study and application of this compound are not specified in the available resources. Given its complex structure and the presence of various functional groups, it may be of interest in various fields of research, including pharmaceutical testing.